Cas no 31802-54-7 (1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid)
1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Methoxy-phenyl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid
- 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
- 1-(4-methoxyphenyl)-5-methyl-1,2,3-triazole-4-carboxylic acid
- F3159-0008
- IYWFMFVCWDZXMJ-UHFFFAOYSA-N
- AKOS000302791
- CS-0216232
- EN300-36900
- MFCD01566093
- 1-(4-methoxyphenyl)-5-methyl-1,2,3-triazol-4-carboxylic acid
- STL139308
- 1-(4-methoxy-phenyl)-5-methyl-1H-[1,2,3]triazole-4-carboxylic acid, AldrichCPR
- 963-584-4
- BS-4394
- Z376387576
- DS-020269
- 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4-methoxyphenyl)-5-methyl-
- 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylicacid
- 1-(4-methoxyphenyl)-5-methyltriazole-4-carboxylic acid
- CCG-47682
- 31802-54-7
- SR-01000637282-1
- SCHEMBL15882034
-
- MDL: MFCD01566093
- Inchi: 1S/C11H11N3O3/c1-7-10(11(15)16)12-13-14(7)8-3-5-9(17-2)6-4-8/h3-6H,1-2H3,(H,15,16)
- InChI Key: IYWFMFVCWDZXMJ-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)N1C(C)=C(C(=O)O)N=N1
Computed Properties
- Exact Mass: 233.08004122Da
- Monoisotopic Mass: 233.08004122Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 77.2Ų
1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M229135-25mg |
1-(4-Methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid |
31802-54-7 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M229135-50mg |
1-(4-Methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid |
31802-54-7 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M229135-250mg |
1-(4-Methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic Acid |
31802-54-7 | 250mg |
$ 295.00 | 2022-06-04 | ||
| Chemenu | CM378881-1g |
1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid |
31802-54-7 | 95%+ | 1g |
$312 | 2023-01-09 | |
| Enamine | EN300-36900-0.05g |
1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid |
31802-54-7 | 95.0% | 0.05g |
$56.0 | 2025-03-21 | |
| Enamine | EN300-36900-0.1g |
1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid |
31802-54-7 | 95.0% | 0.1g |
$86.0 | 2025-03-21 | |
| Enamine | EN300-36900-0.25g |
1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid |
31802-54-7 | 95.0% | 0.25g |
$121.0 | 2025-03-21 | |
| Enamine | EN300-36900-0.5g |
1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid |
31802-54-7 | 95.0% | 0.5g |
$229.0 | 2025-03-21 | |
| Enamine | EN300-36900-1.0g |
1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid |
31802-54-7 | 95.0% | 1.0g |
$328.0 | 2025-03-21 | |
| Enamine | EN300-36900-2.5g |
1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid |
31802-54-7 | 95.0% | 2.5g |
$642.0 | 2025-03-21 |
1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
Comprehensive Overview of 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 31802-54-7)
1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 31802-54-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazole derivative is characterized by its unique molecular structure, combining a methoxyphenyl group with a methyl-substituted triazole ring and a carboxylic acid functionality. Its structural features make it a versatile intermediate for synthesizing more complex molecules with potential biological activities.
The growing interest in 1,2,3-triazole derivatives stems from their wide-ranging applications in drug discovery and material science. Researchers are particularly drawn to this compound due to its potential as a bioactive scaffold, which aligns with current trends in fragment-based drug design and medicinal chemistry. The presence of both electron-donating methoxy group and electron-withdrawing carboxylic acid in its structure creates interesting electronic properties that can be exploited for various applications.
In the context of green chemistry and sustainable synthesis, 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid represents an important building block for developing environmentally friendly chemical processes. Its structural components allow for multiple modification points, making it valuable for combinatorial chemistry approaches that are currently revolutionizing pharmaceutical research. The compound's stability under various conditions also makes it attractive for high-throughput screening applications.
The synthesis of CAS 31802-54-7 typically involves click chemistry approaches, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which has become a cornerstone in modern synthetic chemistry. This methodology aligns with current research priorities in developing atom-efficient reactions and catalytic processes. The compound's triazole core is known for its metabolic stability, making derivatives potentially valuable for developing long-acting pharmaceutical formulations.
From a structure-activity relationship perspective, the 4-methoxyphenyl moiety in this compound is particularly interesting as it's frequently found in various bioactive molecules. This structural feature is associated with improved pharmacokinetic properties and enhanced membrane permeability, which are critical factors in drug development. The carboxylic acid group provides an additional handle for further derivatization or salt formation, expanding the compound's utility in pharmaceutical salt selection processes.
Recent advances in computational chemistry and molecular modeling have enabled researchers to better understand the potential applications of 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid. Virtual screening studies suggest that this scaffold might interact with various biological targets, including enzymes involved in inflammatory pathways and cellular signaling. These findings position the compound as a promising candidate for further investigation in targeted drug discovery programs.
The analytical characterization of CAS 31802-54-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's purity and structure, especially when used as a reference standard or intermediate in regulated industries. The development of robust analytical methods for this compound reflects the broader trend toward quality by design in chemical manufacturing.
In material science applications, the triazole-carboxylic acid structure offers potential for creating novel coordination polymers and metal-organic frameworks (MOFs). The ability of the carboxylate group to coordinate with metal ions, combined with the rigid triazole backbone, makes this compound interesting for designing functional materials with specific porosity or catalytic properties. This aligns with current research into smart materials for environmental and energy applications.
The stability profile of 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid under various storage conditions has been the subject of recent studies, particularly in the context of developing stable pharmaceutical intermediates. Understanding its degradation pathways and impurity profiles is essential for ensuring the quality of final products derived from this compound. These investigations contribute to the broader field of pharmaceutical stability testing and formulation science.
As research into heterocyclic compounds continues to expand, 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid stands out as a valuable tool for chemical biology studies. Its ability to serve as a molecular probe or chemical tag makes it relevant for current investigations into protein-ligand interactions and bioconjugation techniques. The compound's versatility ensures its continued importance in both academic and industrial research settings.
31802-54-7 (1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)